1-(3-methoxypropyl)-9-methyl-2-(2-methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 6-(3-methoxypropyl)-10-methyl-5-(2-methylpiperidine-1-carbonyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C22H28N4O3/c1-15-8-6-11-26-19(15)23-20-17(21(26)27)14-18(25(20)12-7-13-29-3)22(28)24-10-5-4-9-16(24)2/h6,8,11,14,16H,4-5,7,9-10,12-13H2,1-3H3
• InChI Key: GVJNKRCEBVQHLP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=CC3=C(N2CCCOC)N=C4C(=CC=CN4C3=O)C
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol
• CAS No.: 900267-54-1

Description

1-(3-methoxypropyl)-9-methyl-2-(2-methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C22H28N4O3 and its molecular weight is 396.491. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

One research focus has been the development of novel synthetic methodologies for creating complex heterocyclic compounds. For example, a study by Hoang et al. (2019) described the Rh(III)-catalyzed imidoyl C-H activation for synthesizing pyrido[1,2-a]pyrimidin-4-ones, showcasing an innovative approach to forming these heterocycles through a three-component coupling process Hoang, G. L., Zoll, A. J., & Ellman, J. (2019).

Biological Evaluation

Another significant area of research involves the biological evaluation of pyrido[1,2-a]pyrimidin-4-one derivatives for potential therapeutic applications. Merja et al. (2004) synthesized pyrido[1,2-a]pyrimidine and isoxazoline derivatives and screened them for antimicrobial activity, contributing to the search for new antimicrobial agents Merja, B. C., Joshi, A., Parikh, K., & Parikh, A. (2004).

Materials Science

In materials science, pyrido[1,2-a]pyrimidin-4-one derivatives have been studied for their applications in corrosion inhibition. Yadav et al. (2015) explored the inhibitory action of pyrimidine derivatives against the corrosion of mild steel in acidic medium, demonstrating the potential of these compounds in protecting metals Yadav, M., Kumar, S., Sinha, R., Bahadur, I., & Ebenso, E. (2015).